Cas no 2165701-91-5 ((1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid)

(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid structure
2165701-91-5 structure
Product Name:(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid
CAS No:2165701-91-5
MF:C6H9NO2
MW:127.141161680222
CID:5958284
PubChem ID:91037387
Update Time:2024-03-01

(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.1.1]hexane-5-carboxylic acid, (1S,4R,5R)-
    • (1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid
    • (1S,4R,5R)-2-Azabicyclo[2.1.1]hexane-5-carboxylic acid
    • EN300-6747091
    • 2165701-91-5
    • rac-(1R,4S,5S)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
    • EN300-1069214
    • Inchi: 1S/C6H9NO2/c8-6(9)5-3-1-4(5)7-2-3/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m0/s1
    • InChI Key: PHWQENQNPXCFPZ-VAYJURFESA-N
    • SMILES: [C@]12([H])C[C@]([H])([C@H]1C(O)=O)CN2

Computed Properties

  • Exact Mass: 127.063328530g/mol
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.327±0.06 g/cm3(Predicted)
  • Boiling Point: 280.3±23.0 °C(Predicted)
  • pka: 3.76±0.20(Predicted)

(1S,4R,5R)-2-azabicyclo2.1.1hexane-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1069214-1.0g
(1S,4R,5R)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
2165701-91-5
1.0g
$0.0 2023-07-10
Enamine
EN300-1069214-1g
(1S,4R,5R)-2-azabicyclo[2.1.1]hexane-5-carboxylic acid
2165701-91-5 95%
1g
$0.0 2023-10-28
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